Cas no 39012-25-4 (Cinnarubin)

• Product Name: Cinnarubin
• CAS No: 39012-25-4
• MF: C₁₇H₁₂O₈
• MW: 344.272385597229
• CID: 2000222
• PubChem ID: 12303263
• Update Time: 2025-04-21

Cinnarubin Chemical and Physical Properties

Names and Identifiers

• Cinnarubin
• 1,4,8-trihydroxy-6-methoxy-3-methyl-9,10-dioxoanthracene-2-carboxylic acid
• 39012-25-4
• DTXSID70486650
• AGN-PC-0NIH39
• DTXCID70437460

• Inchi： 1S/C17H12O8/c1-5-9(17(23)24)15(21)12-11(13(5)19)14(20)7-3-6(25-2)4-8(18)10(7)16(12)22/h3-4,18-19,21H,1-2H3,(H,23,24)
• InChI Key： CNKPMOFLAIXFPC-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C(=O)O)=C(C2C(C3C(=CC(=CC=3C(C=21)=O)OC)O)=O)O

Computed Properties

• Exact Mass: 344.05321734g/mol
• Monoisotopic Mass: 344.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids